(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: (6S)-3-benzyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C14H15N3O2/c18-14(19)12-6-11-13(7-15-12)17(9-16-11)8-10-4-2-1-3-5-10/h1-5,9,12,15H,6-8H2,(H,18,19)/t12-/m0/s1
• InChI Key: SVZOSNIYDNSUMW-LBPRGKRZSA-N
• Canonical SMILES: C1C(NCC2=C1N=CN2CC3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1[C@H](NCC2=C1N=CN2CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C14H15N3O2
• DSSTOX Substance ID: DTXSID60560574
• Molecular Weight: 257.29 g/mol
• CAS RN: 768322-42-5

Description

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid, also known as BTP-6, is an organic compound that has been studied for its potential therapeutic applications. BTP-6 is a derivative of the imidazopyridine class of compounds, which are known for their ability to bind to various proteins and receptors in the body. BTP-6 is synthesized from the reaction of an aldehyde and an amine in the presence of a catalyst. This compound has been studied for its ability to modulate the activity of various enzymes and receptors, and is being explored for its potential use in the treatment of a variety of diseases.

Scientific Research Applications

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid has been studied for its potential therapeutic applications in various diseases. Studies have shown that (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is able to modulate the activity of enzymes and receptors involved in various cellular processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid has also been studied for its ability to modulate the activity of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.

Mechanism Of Action

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is thought to modulate the activity of enzymes and receptors by acting as an allosteric modulator. Allosteric modulators are compounds that bind to a receptor or enzyme at a site distinct from the active site, and can either activate or inhibit the activity of the target molecule. (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is believed to bind to the active site of the target molecule, and either increase or decrease its activity depending on the concentration of the compound.
Biochemical and Physiological Effects
(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid has been studied for its potential effects on various biochemical and physiological processes. Studies have shown that (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is able to modulate the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially lead to increased levels of acetylcholine in the brain, which is associated with improved cognitive function and memory. (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid has also been studied for its ability to modulate the activity of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior. This could potentially lead to improved mood and increased social behavior.

Advantages And Limitations For Lab Experiments

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be stored for long periods of time without degradation. (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is also non-toxic, and can be used in concentrations that are safe for laboratory animals. One limitation of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is that it is not water soluble, which can make it difficult to use in experiments that require the compound to be dissolved in aqueous solutions.

Future Directions

There are several potential future directions for the study of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid. One potential area of research is to further explore the effects of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid on the activity of various enzymes and receptors. Another potential avenue of research is to investigate the potential therapeutic applications of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid, such as its potential use in the treatment of neurological disorders or mood disorders. Additionally, further research could be done to optimize the synthesis of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid, in order to increase the yield of the desired product. Finally, further research could be done to investigate the potential side effects of (S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid, in order to ensure its safety for use in humans.